3-amino-6-methyl-4-thiophen-2-yl-N-[4-(trifluoromethoxy)phenyl]-7,8-dihydro-5H-thieno[2,3-b][1,6]naphthyridine-2-carboxamide

• IUPAC Name: 3-amino-6-methyl-4-thiophen-2-yl-N-[4-(trifluoromethoxy)phenyl]-7,8-dihydro-5H-thieno[2,3-b][1,6]naphthyridine-2-carboxamide
• InChI: InChI=1S/C23H19F3N4O2S2/c1-30-9-8-15-14(11-30)17(16-3-2-10-33-16)18-19(27)20(34-22(18)29-15)21(31)28-12-4-6-13(7-5-12)32-23(24,25)26/h2-7,10H,8-9,11,27H2,1H3,(H,28,31)
• InChI Key: GRASTFDZNFXMQA-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC2=C(C1)C(=C3C(=C(SC3=N2)C(=O)NC4=CC=C(C=C4)OC(F)(F)F)N)C5=CC=CS5
• Molecular Formula: C23H19F3N4O2S2
• Molecular Weight: 504.6 g/mol

Description

The compound “3-amino-6-methyl-4-thiophen-2-yl-N-[4-(trifluoromethoxy)phenyl]-7,8-dihydro-5H-thieno[2,3-b][1,6]naphthyridine-2-carboxamide” is a complex organic molecule. Unfortunately, there is limited information available about this specific compound.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a thiophene ring, a naphthyridine ring, and a phenyl ring, among other functional groups. The exact structure would depend on the positions of these groups within the molecule.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reagents used. The presence of various functional groups like the amino group, the carboxamide group, and the trifluoromethoxy group could potentially participate in a variety of chemical reactions.

Scientific Research Applications

Synthesis and Chemical Properties

• Novel heterocyclic systems were synthesized from aminonaphthyridinones, showcasing the versatility of these compounds in forming new heterocyclic systems with potential biological activities (Deady & Devine, 2006).
• Synthesis of thieno[3,2-c]quinoline derivatives was reviewed, highlighting methods for generating these compounds from arylamine derivatives. These procedures underline the chemical flexibility and the potential for creating diverse molecules with therapeutic relevance (Abu‐Hashem et al., 2021).

Biological Activities

• Thieno[2,3-c]-1,5-naphthyridines were investigated for their potential as reversible inhibitors of gastric H+,K+-ATPase, although their inhibitory potency was found to be low from a pharmacological perspective (Björk et al., 1996).
• The thermolysis of 3-azido-4-aryl(hetaryl)thieno[2,3-b]pyridines led to the synthesis of novel compounds, including pyrido[3',2':4,5]thieno[3,2-b][1,5]benzodiazepin-11-ones and benzo[c]thieno[2,3,4-ij][2,7]naphthyridines, demonstrating the potential for creating complex molecules with varied biological activities (Kanishcheva et al., 2019).

Mechanism of Action

The mechanism of action of this compound is not clear from the available information. It would depend on the specific biological or chemical context in which the compound is used.

Safety and Hazards

The safety and hazards associated with this compound would depend on various factors, including its physical and chemical properties, how it’s handled and stored, and the specific context in which it’s used. Without specific information, it’s challenging to provide a detailed safety and hazard analysis.

Future Directions

The future directions for research on this compound could include further studies to elucidate its synthesis, molecular structure, chemical reactions, mechanism of action, and physical and chemical properties. Additionally, research could be conducted to determine its potential applications in various fields.